Cas no 1313026-32-2 (Folate-PEG3-azide)

• Product Name: Folate-PEG3-azide
• CAS No: 1313026-32-2
• MF: C₂₇H₃₅N₁₁O₈
• MW: 641.635704278946
• CID: 4739071
• PubChem ID: 137000980
• Update Time: 2025-06-22

Folate-PEG3-azide Chemical and Physical Properties

Names and Identifiers

• Folate-PEG3-azide
• G76957
• L-Glutamine, N2-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-
• HY-133483
• FP44RN7EY9
• N2-[4-[[(2-Amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-L-glutamine
• SCHEMBL17052639
• CS-0119304
• (2S)-2-[(4-{[(2-amino-4-oxo-1,4-dihydropteridin-6-yl)methyl]amino}phenyl)formamido]-4-[(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)carbamoyl]butanoic acid
• DA-63581
• (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl]amino]-5-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethylamino]-5-oxopentanoic acid
• 1313026-32-2
• AKOS040743342

• Inchi： 1S/C27H35N11O8/c28-27-36-23-22(25(41)37-27)34-19(16-32-23)15-31-18-3-1-17(2-4-18)24(40)35-20(26(42)43)5-6-21(39)30-7-9-44-11-13-46-14-12-45-10-8-33-38-29/h1-4,16,20,31H,5-15H2,(H,30,39)(H,35,40)(H,42,43)(H3,28,32,36,37,41)/t20-/m0/s1
• InChI Key： SWFSDYKTNPMWOV-FQEVSTJZSA-N
• SMILES： O(CCOCCOCCN=[N+]=[N-])CCNC(CC[C@@H](C(=O)O)NC(C1C=CC(=CC=1)NCC1C=NC2=C(C(NC(N)=N2)=O)N=1)=O)=O

Computed Properties

• Exact Mass: 641.26700712g/mol
• Monoisotopic Mass: 641.26700712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 46
• Rotatable Bond Count: 21
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 243

Additional information on Folate-PEG3-azide

Folate-PEG3-azide (CAS No. 1313026-32-2): A Versatile Reagent in Targeted Drug Delivery and Bioconjugation

Folate-PEG3-azide (CAS No. 1313026-32-2) is a highly versatile reagent that has gained significant attention in the fields of targeted drug delivery and bioconjugation. This compound combines the targeting capabilities of folate with the flexibility of polyethylene glycol (PEG) and the reactive azide group, making it an ideal choice for a wide range of applications in pharmaceutical and biotechnological research.

The folate moiety in Folate-PEG3-azide is a well-known ligand that binds specifically to the folate receptor (FR), which is overexpressed on the surface of many cancer cells. This property allows for the targeted delivery of therapeutic agents to cancer cells, thereby enhancing their efficacy while minimizing side effects on healthy tissues. The use of folate as a targeting ligand has been extensively studied and has shown promising results in preclinical and clinical trials.

The Polyethylene glycol (PEG) component in Folate-PEG3-azide serves multiple purposes. PEGylation, the process of attaching PEG chains to molecules, can improve the solubility, stability, and pharmacokinetics of drugs. It also reduces immunogenicity and extends the circulation time of therapeutic agents in the bloodstream. The specific use of PEG with a molecular weight of 1 kDa (PEG3) in this compound provides a balance between these benefits and maintains the overall size and flexibility required for optimal targeting and conjugation.

The azide group in Folate-PEG3-azide is a highly reactive functional group that can participate in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC). These reactions are known for their high efficiency, selectivity, and biocompatibility, making them ideal for bioconjugation applications. The azide group allows for the facile attachment of various payloads, including drugs, imaging agents, and other biomolecules, to the folate-targeting moiety.

In recent years, significant advancements have been made in the use of Folate-PEG3-azide for targeted drug delivery. For example, a study published in the Journal of Medicinal Chemistry demonstrated the successful conjugation of doxorubicin to Folate-PEG3-azide, resulting in enhanced cytotoxicity against folate receptor-positive cancer cells compared to free doxorubicin. Another study in Biomaterials reported the use of Folate-PEG3-azide-based nanoparticles for targeted delivery of siRNA to ovarian cancer cells, achieving efficient gene silencing with minimal off-target effects.

Beyond drug delivery, Folate-PEG3-azide has also found applications in imaging and diagnostics. Researchers have conjugated fluorescent dyes to this compound to create probes for real-time visualization of folate receptor expression on cancer cells. This approach has potential applications in early cancer detection and monitoring treatment response.

The versatility and effectiveness of Folate-PEG3-azide make it an attractive reagent for researchers working on targeted therapies and bioconjugation strategies. Its ability to combine specific targeting with efficient conjugation opens up new possibilities for developing more effective and personalized treatments for various diseases.

In conclusion, Folate-PEG3-azide (CAS No. 1313026-32-2) is a powerful tool in the arsenal of pharmaceutical and biotechnological research. Its unique combination of targeting capabilities, PEGylation benefits, and reactive azide group makes it an essential reagent for developing advanced therapeutic and diagnostic platforms. As research continues to advance, we can expect to see even more innovative applications of this versatile compound.